Cas no 1361534-62-4 (5-Chloro-2-(2,3,5-trichlorophenyl)isonicotinaldehyde)

• Product Name: 5-Chloro-2-(2,3,5-trichlorophenyl)isonicotinaldehyde
• CAS No: 1361534-62-4
• MF: C₁₂H₅Cl₄NO
• MW: 320.986199140549
• CID: 4966600
• Update Time: 2025-05-20

5-Chloro-2-(2,3,5-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2,3,5-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H5Cl4NO/c13-7-2-8(12(16)9(14)3-7)11-1-6(5-18)10(15)4-17-11/h1-5H
• InChI Key： BQOZABSJPXDNKY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C=O)C(=CN=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 320.909574 g/mol
• Monoisotopic Mass: 318.912525 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 30
• Molecular Weight: 321.0

Additional information on 5-Chloro-2-(2,3,5-trichlorophenyl)isonicotinaldehyde

5-Chloro-2-(2,3,5-Trichlorophenyl)Isonicotinaldehyde: A Comprehensive Overview

5-Chloro-2-(2,3,5-Trichlorophenyl)Isonicotinaldehyde is a compound with the CAS number 1361534-62-4, which has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the class of aldehydes and features a complex aromatic system with multiple chlorine substituents, making it a subject of interest for researchers exploring advanced chemical synthesis and material characterization techniques.

The molecular structure of 5-Chloro-2-(2,3,5-Trichlorophenyl)Isonicotinaldehyde is characterized by a trichlorophenyl group attached to an isonicotinaldehyde moiety. The presence of multiple chlorine atoms introduces electronic effects that influence the compound's reactivity and stability. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its functional groups can serve as binding sites for metal ions.

One of the most notable aspects of this compound is its role in the development of novel materials with tailored properties. For instance, researchers have utilized 5-Chloro-2-(2,3,5-Trichlorophenyl)Isonicotinaldehyde in the synthesis of MOFs that exhibit high porosity and selectivity for gas adsorption. These materials have shown promise in applications such as carbon capture and separation of industrial gases, which are critical for addressing environmental challenges associated with climate change.

In addition to its applications in materials science, this compound has also been explored for its potential in catalysis. The trichlorophenyl group imparts unique electronic properties that can enhance the catalytic activity of transition metal complexes. Recent findings suggest that 5-Chloro-2-(2,3,5-Trichlorophenyl)Isonicotinaldehyde can act as a ligand in homogeneous catalysis systems, facilitating efficient transformations in organic synthesis.

The synthesis of 5-Chloro-2-(2,3,5-Trichlorophenyl)Isonicotinaldehyde involves a multi-step process that typically begins with the preparation of isonicotinaldehyde derivatives. The introduction of chlorine substituents is achieved through electrophilic substitution reactions on an aromatic ring, followed by purification steps to isolate the final product. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and purity.

From a sustainability perspective, there is growing interest in optimizing the synthesis pathways of 1361534-62-4 to minimize waste and energy consumption. Researchers are exploring green chemistry approaches, including the use of renewable solvents and catalysts, to make the production process more environmentally friendly. These efforts align with global initiatives aimed at promoting sustainable practices in chemical manufacturing.

In conclusion, 5-Chloro-2-(2,3,5-Trichlorophenyl)Isonicotinaldehyde (CAS No: 1361534-62-4) is a versatile compound with significant potential in various scientific domains. Its unique structure enables applications ranging from advanced materials development to catalytic processes, while ongoing research continues to uncover new opportunities for its utilization. As scientific understanding evolves, this compound is likely to play an increasingly important role in driving innovation across multiple industries.